(2RS)-FPMPA

• CAS: 135295-27-1; 145986-72-7; 145986-73-8
• Molecular Formula: C9H13FN5O4P
• Molecular Weight: 305.20 g/mol
• InChI: InChI=1S/C9H13FN5O4P/c10-1-6(19-5-20(16,17)18)2-15-4-14-7-8(11)12-3-13-9(7)15/h3-4,6H,1-2,5H2,(H2,11,12,13)(H2,16,17,18)
• InChIKey: BFZJTDBFUROXJA-UHFFFAOYSA-N

Procurement Guide: (2RS)-FPMPA

(2RS)-FPMPA, chemically designated as 9-[(2RS)-3-fluoro-2-phosphonylmethoxypropyl]adenine, is a racemic mixture of a fluorine-substituted acyclic nucleoside phosphonate (ANP) [1]. It was developed as a member of a class of compounds designed to selectively inhibit retroviruses, including HIV-1 and HIV-2, while demonstrating a distinct activity profile against other RNA and DNA viruses [1]. The compound's core mechanism involves intracellular conversion to its active diphosphate metabolite, (RS)-FPMPApp, which acts as a potent and selective chain terminator of HIV-1 reverse transcriptase (RT) [1]. The compound's utility extends beyond direct antiviral evaluation, as its fluorine-18 radiolabeled analog, [¹⁸F]FPMPA, serves as a validated imaging probe for non-invasive in vivo pharmacokinetic studies of tenofovir biodistribution [2].

Enantiomer-dependent antiviral mechanism research

Precursor for fluorine-18 PET tracer synthesis

ANP tissue-specific pharmacokinetic studies

• [1] Balzarini J, Holy A, Jindrich J, Dvorakova H, Hao Z, Snoeck R, Herdewijn P, Johns DG, De Clercq E. 9-[(2RS)-3-fluoro-2-phosphonylmethoxypropyl] derivatives of purines: a class of highly selective antiretroviral agents in vitro and in vivo. Proc Natl Acad Sci U S A. 1991 Jun 1;88(11):4961-5. View Source
• [2] Di Mascio M, Srinivasula S, Bhattacharjee A, Cheng L, Martinova L, Herscovitch P, Lertora J, Kiesewetter D. Antiretroviral tissue kinetics: in vivo imaging using positron emission tomography. Antimicrob Agents Chemother. 2009 Oct;53(10):4086-95. View Source

Substitution Risks for (2RS)-FPMPA

The acyclic nucleoside phosphonate (ANP) class exhibits profound, and often unpredictable, functional divergence based on subtle structural modifications. The introduction of a single fluorine atom in the 3-fluoro-2-phosphonylmethoxypropyl side chain of (2RS)-FPMPA fundamentally alters its antiviral spectrum, target selectivity, and toxicity profile compared to its non-fluorinated or differently substituted analogs like PMEA (9-(2-phosphonylmethoxyethyl)adenine) and HPMPA ((S)-9-(3-hydroxy-2-phosphonylmethoxypropyl)adenine) [1]. Furthermore, within the FPMPA molecule itself, stereochemistry dictates activity; the (S)-enantiomer is responsible for the majority of antiretroviral activity, while the (R)-enantiomer is largely inactive [2]. Therefore, generic substitution with other ANPs—or even with an undefined enantiomeric composition of FPMPA—will not reproduce the specific combination of retrovirus-selective inhibition, in vivo efficacy in relevant animal models, reduced bone marrow toxicity, and unique imaging capabilities that define (2RS)-FPMPA as a distinct research entity.

Stereochemistry

The (R)-enantiomer is inactive; racemic or (S)-configured forms define antiviral assay response.

Fluorine-dependent imaging

Only the fluorinated FPMPA scaffold enables 18F-PET probe synthesis; non-fluorinated ANPs cannot substitute.

Tolerability endpoints

In vivo hematologic endpoint profiles may shift relative to PMEA; direct class extrapolation requires review.

• [1] Balzarini J, Holy A, Jindrich J, Dvorakova H, Hao Z, Snoeck R, Herdewijn P, Johns DG, De Clercq E. 9-[(2RS)-3-fluoro-2-phosphonylmethoxypropyl] derivatives of purines: a class of highly selective antiretroviral agents in vitro and in vivo. Proc Natl Acad Sci U S A. 1991 Jun 1;88(11):4961-5. View Source
• [2] Kiesewetter DO, Knudson K, Srinivasula S, Lim E, Collins M, Di Mascio M. Enantiomeric radiochemical synthesis of R and S (1-(6-amino-9H-purin-9-yl)-3-fluoropropan-2-yloxy)methylphosphonic acid (FPMPA). J Labelled Comp Radiopharm. 2008 Mar 13;51(4):187–194. View Source

Quantitative Evidence for (2RS)-FPMPA

Enantiomer-Specific Antiviral Activity

The antiretroviral activity of FPMPA is highly stereospecific, a critical factor for selecting the correct racemic or enantiopure form for research. In viral replication inhibition assays using human MT4 cells infected with SHIV_DH12R, the (S)-enantiomer of FPMPA exhibited an IC50 of 1.85 µM (95% CI; 0.8–5.53), whereas the (R)-enantiomer demonstrated no inhibitory activity [1]. This confirms that the antiviral effect of racemic (2RS)-FPMPA is attributable to the (S)-isomer.

Enantiomer activity

Head-to-head

(S)-FPMPA IC₅₀ 1.85 μM
(R)-FPMPA inactive

Chiral configuration determines assay response.

SHIVDH12R in MT4 cells; 95% CI 0.8–5.53 μM

Evidence Dimension	Inhibition of SHIV replication (IC50)
Target Compound Data	IC50 = 1.85 µM (S-FPMPA)
Comparator Or Baseline	R-FPMPA
Quantified Difference	R-FPMPA is inactive; S-FPMPA is fully active
Conditions	Human MT4 cells infected with SHIV_DH12R

Why This Matters

Procurement of enantiopure (S)-FPMPA (CAS 145986-73-8) is essential for studies focused on antiviral mechanism, while the racemic (2RS)-FPMPA (CAS 135295-27-1) is suitable for applications where stereochemistry is not the primary variable, such as its use as a precursor for radiolabeling.

• [1] Kiesewetter DO, Knudson K, Srinivasula S, Lim E, Collins M, Di Mascio M. Enantiomeric radiochemical synthesis of R and S (1-(6-amino-9H-purin-9-yl)-3-fluoropropan-2-yloxy)methylphosphonic acid (FPMPA). J Labelled Comp Radiopharm. 2008 Mar 13;51(4):187–194. View Source

In Vivo Tolerability Advantage

In an in vivo model of retrovirus-induced disease, (RS)-FPMPA demonstrated a significantly improved safety and efficacy profile compared to its non-fluorinated structural analogs. The study reported that (RS)-FPMPA has a 'substantially higher therapeutic index' than both PMEA and PMEDAP in inhibiting Moloney murine sarcoma virus (MSV)-induced tumor formation and associated death in mice [1].

In vivo tolerability

Head-to-head

FPMPA 25 mg/kg – no hematologic side effects
PMEA 10 mg/kg – prominent effects

Reported tolerability endpoint contrast with class analog.

6-week study in FIV-infected cats; data to verify.

Evidence Dimension	Therapeutic index for inhibiting MSV-induced tumor formation in mice
Target Compound Data	Substantially higher therapeutic index (qualitative descriptor)
Comparator Or Baseline	PMEA and PMEDAP
Quantified Difference	Substantially higher (no specific numerical fold-change provided in abstract)
Conditions	In vivo MSV-infected mouse model

Why This Matters

For research involving in vivo retroviral models, (2RS)-FPMPA offers a more favorable window between efficacy and toxicity, reducing experimental confounding by adverse effects and enabling clearer evaluation of therapeutic outcomes.

• [1] Balzarini J, Holy A, Jindrich J, Dvorakova H, Hao Z, Snoeck R, Herdewijn P, Johns DG, De Clercq E. 9-[(2RS)-3-fluoro-2-phosphonylmethoxypropyl] derivatives of purines: a class of highly selective antiretroviral agents in vitro and in vivo. Proc Natl Acad Sci U S A. 1991 Jun 1;88(11):4961-5. View Source

Unique PET Imaging Probe Utility

A critical differentiator for (RS)-FPMPA is its significantly reduced toxicity toward hematopoietic cells, a common dose-limiting adverse effect of many nucleoside analogs. Direct comparative studies found that (RS)-FPMPA is 'markedly less inhibitory to human bone marrow cells' than both PMEA and PMEDAP [1].

PET imaging probe

Context-dependent

[¹⁸F]FPMPA brain-to-blood ratio ~0.04

Enables non-invasive tissue PK imaging for ANP class.

Rat PET at 120 min post-injection; unique to fluorinated scaffold.

Evidence Dimension	Inhibition of human bone marrow cell proliferation
Target Compound Data	Markedly less inhibitory
Comparator Or Baseline	PMEA and PMEDAP
Quantified Difference	Markedly less (qualitative descriptor)
Conditions	In vitro human bone marrow cell assays

Why This Matters

This reduced myelotoxicity profile makes (2RS)-FPMPA a superior choice for long-term cell culture studies and in vivo models where preservation of hematopoietic function is essential, allowing for higher test concentrations and reduced experimental variability.

• [1] Balzarini J, Holy A, Jindrich J, Dvorakova H, Hao Z, Snoeck R, Herdewijn P, Johns DG, De Clercq E. 9-[(2RS)-3-fluoro-2-phosphonylmethoxypropyl] derivatives of purines: a class of highly selective antiretroviral agents in vitro and in vivo. Proc Natl Acad Sci U S A. 1991 Jun 1;88(11):4961-5. View Source

Improved In Vivo Hematologic Safety Profile: FPMPA (2.5x Higher Dose) vs. PMEA in FIV-Infected Feline Model

The superior safety profile of FPMPA extends to a therapeutically relevant in vivo model. In a comparative study of FIV-infected cats, FPMPA was well-tolerated at significantly higher doses than PMEA. Specifically, FPMPA 'showed no hematologic side effects at a dose that was 2.5-fold higher than PMEA' [1]. Both compounds were effective in ameliorating clinical symptoms [1].

Evidence Dimension	Occurrence of hematologic side effects in FIV-infected cats
Target Compound Data	No hematologic side effects observed
Comparator Or Baseline	PMEA
Quantified Difference	FPMPA dose was 2.5-fold higher than the PMEA dose at which no side effects were observed.
Conditions	In vivo study in naturally FIV-infected cats

Why This Matters

For researchers utilizing feline models for antiviral research or those studying compound safety margins, (2RS)-FPMPA provides a 2.5-fold wider safety window compared to PMEA, enabling more robust dosing regimens without the confounding variable of hematological toxicity.

• [1] Hartmann K, Balzarini J, Higgins J, De Clercq E, Pedersen NC. Efficacy of the acyclic nucleoside phosphonates (S)-9-(3-fluoro-2-phosphonylmethoxypropyl)adenine (FPMPA) and 9-(2-phosphonylmethoxyethyl)adenine (PMEA) against feline immunodeficiency virus. J Acquir Immune Defic Syndr Hum Retrovirol. 1998 Feb 1;17(2):120-8. View Source

Unique Utility as a [¹⁸F]-Radiolabeled Probe for Non-Invasive In Vivo Tissue Pharmacokinetics of Tenofovir

(2RS)-FPMPA serves as the immediate precursor for the synthesis of [¹⁸F]FPMPA, a fluorine-18-radiolabeled analog of tenofovir validated for non-invasive in vivo imaging. The biodistribution of [¹⁸F]FPMPA in rats closely mirrors that of unlabeled tenofovir, allowing for precise PET imaging of antiretroviral tissue kinetics [1]. This methodology has revealed specific distribution characteristics, such as reduced drug penetration into the brain (approximately 25-fold lower than in blood) and accumulation in the renal cortex [1].

Evidence Dimension	Utility as an imaging probe for tenofovir tissue kinetics
Target Compound Data	Enables non-invasive PET imaging of tenofovir biodistribution
Comparator Or Baseline	Other ANPs (e.g., PMEA, PMPA) not readily adaptable for [¹⁸F]-PET imaging due to lack of fluorine atom for substitution.
Quantified Difference	Qualitative; provides a unique imaging capability not available with non-fluorinated ANP analogs.
Conditions	In vivo rat model, PET imaging

Why This Matters

This unique application positions (2RS)-FPMPA as an indispensable tool for pharmacokinetic research, allowing investigators to directly study the tissue-specific distribution of tenofovir and its potential correlation with toxicity and viral reservoir persistence.

• [1] Di Mascio M, Srinivasula S, Bhattacharjee A, Cheng L, Martinova L, Herscovitch P, Lertora J, Kiesewetter D. Antiretroviral tissue kinetics: in vivo imaging using positron emission tomography. Antimicrob Agents Chemother. 2009 Oct;53(10):4086-95. View Source

Complete Suppression of FIV in Feline Lymphocytes: FPMPA Matches AZT but with Potential for Higher Potency

In comparative in vitro assays against Feline Immunodeficiency Virus (FIV), FPMPA demonstrated an efficacy profile superior to the benchmark antiretroviral AZT. At a concentration of 25 µM, AZT was unable to achieve complete suppression of viral antigen expression and reverse transcriptase activity in FIV-infected feline peripheral blood lymphocytes (PBL) [1]. In contrast, FPMPA fully protected FIV-infected cells in the same assay system at low micromolar concentrations [1].

Evidence Dimension	Suppression of FIV replication in vitro
Target Compound Data	Complete suppression of viral markers at µM concentrations
Comparator Or Baseline	3'-azido-3'-deoxythymidine (AZT)
Quantified Difference	AZT failed to achieve complete suppression at 25 µM; FPMPA fully protected cells at µM concentrations.
Conditions	Feline peripheral blood lymphocytes (PBL) infected with FIV

Why This Matters

For research focused on FIV as a model for HIV or for veterinary antiviral development, (2RS)-FPMPA offers a more robust and complete suppression of viral replication in primary cells compared to the standard AZT control, making it a valuable positive control and a more effective tool for studying viral inhibition mechanisms.

• [1] Balzarini J, De Clercq E. In vitro activity of acyclic nucleoside phosphonate derivatives against feline immunodeficiency virus in Crandell feline kidney cells and feline peripheral blood lymphocytes. Antivir Chem Chemother. 1994;5(1):1-9. View Source

Research Applications for (2RS)-FPMPA

Stereochemical Selectivity and MOA Studies

Based on evidence that (RS)-FPMPA provides a 'substantially higher therapeutic index' and is 'markedly less inhibitory to human bone marrow cells' than PMEA and PMEDAP [1], this compound is the optimal choice for long-term in vivo studies in mice, such as those involving Moloney murine sarcoma virus (MSV). Its reduced toxicity profile allows for sustained dosing with fewer adverse effects on hematopoiesis, leading to cleaner experimental data.

Non-Invasive PK/PD Modeling

Evidence from a direct comparative study shows that FPMPA can be administered at a 2.5-fold higher dose than PMEA without inducing hematologic side effects, while both effectively ameliorate clinical symptoms [1]. Furthermore, FPMPA achieves complete suppression of FIV in feline lymphocytes, a benchmark that AZT fails to reach [2]. Therefore, (2RS)-FPMPA is the preferred agent for FIV research where maximizing the safety margin and achieving robust viral suppression are critical.

Comparative Toxicology and Safety Assessment

The fluorine atom in (2RS)-FPMPA enables its radiolabeling with ¹⁸F to create [¹⁸F]FPMPA, a validated PET imaging probe for studying the in vivo biodistribution of the clinically used drug tenofovir [1]. This application is unique to FPMPA among the early ANPs. Investigators can use (2RS)-FPMPA as a precursor for in-house radiolabeling or procure the radiotracer to non-invasively measure tissue-specific drug penetration, including the 25-fold reduction in brain levels compared to blood and renal cortex accumulation [1].

Enantioselective Structure-Activity Relationship (SAR) Studies

Given the profound difference in activity between the (S) and (R) enantiomers—with S-FPMPA exhibiting an IC50 of 1.85 µM against SHIV in human MT4 cells and the R-enantiomer being inactive [1]—procurement of either the racemic (2RS)-FPMPA (CAS 135295-27-1) or the enantiopure (S)-FPMPA (CAS 145986-73-8) is essential. This allows researchers to either use the active racemate for general antiviral studies or to specifically dissect stereospecific interactions with viral targets like HIV-1 reverse transcriptase, a level of precision not possible with non-chiral analogs.

Application

Selection Property

Validation Focus

Stereochemical MOA studies

Enantiomer-specific activity profile

Chiral purity and assay-response verification

Non-invasive PK imaging

Fluorine-enabled PET tracer synthesis

Tissue distribution and exposure-model review

Comparative toxicology

Hematologic endpoint differentiation

Tolerability endpoint vs class benchmarks

• [1] Balzarini J, Holy A, Jindrich J, Dvorakova H, Hao Z, Snoeck R, Herdewijn P, Johns DG, De Clercq E. 9-[(2RS)-3-fluoro-2-phosphonylmethoxypropyl] derivatives of purines: a class of highly selective antiretroviral agents in vitro and in vivo. Proc Natl Acad Sci U S A. 1991 Jun 1;88(11):4961-5. View Source
• [2] Balzarini J, De Clercq E. In vitro activity of acyclic nucleoside phosphonate derivatives against feline immunodeficiency virus in Crandell feline kidney cells and feline peripheral blood lymphocytes. Antivir Chem Chemother. 1994;5(1):1-9. View Source
• [3] Hartmann K, Balzarini J, Higgins J, De Clercq E, Pedersen NC. Efficacy of the acyclic nucleoside phosphonates (S)-9-(3-fluoro-2-phosphonylmethoxypropyl)adenine (FPMPA) and 9-(2-phosphonylmethoxyethyl)adenine (PMEA) against feline immunodeficiency virus. J Acquir Immune Defic Syndr Hum Retrovirol. 1998 Feb 1;17(2):120-8. View Source
• [4] Di Mascio M, Srinivasula S, Bhattacharjee A, Cheng L, Martinova L, Herscovitch P, Lertora J, Kiesewetter D. Antiretroviral tissue kinetics: in vivo imaging using positron emission tomography. Antimicrob Agents Chemother. 2009 Oct;53(10):4086-95. View Source
• [5] Kiesewetter DO, Knudson K, Srinivasula S, Lim E, Collins M, Di Mascio M. Enantiomeric radiochemical synthesis of R and S (1-(6-amino-9H-purin-9-yl)-3-fluoropropan-2-yloxy)methylphosphonic acid (FPMPA). J Labelled Comp Radiopharm. 2008 Mar 13;51(4):187–194. View Source